Cas no 893668-19-4 (1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 893668-19-4
• MF: C₁₆H₁₄Cl₂N₂O₃S
• MW: 385.264960765839
• CID: 5754654
• PubChem ID: 15943684
• Update Time: 2025-05-23

1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-6-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
• Z1456086875
• 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• AP-263/42373698
• 1-(3,4-dichloro-2-methoxyphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• F1639-0201
• STK928010
• 893668-19-4
• AKOS002296212
• 1-[(3,4-dichloro-2-methoxyphenyl)sulfonyl]-2-phenyl-4,5-dihydro-1H-imidazole
• 1-((3,4-dichloro-2-methoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H14Cl2N2O3S/c1-23-15-13(8-7-12(17)14(15)18)24(21,22)20-10-9-19-16(20)11-5-3-2-4-6-11/h2-8H,9-10H2,1H3
• InChI Key： GYRBHFDAPGOVGE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC(=C(Cl)C=1OC)Cl)N1CCN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 384.0102189g/mol
• Monoisotopic Mass: 384.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Recent Advances in the Study of 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS: 893668-19-4)

The compound 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS: 893668-19-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonyl imidazole derivative has been explored for its unique pharmacological properties, particularly in the context of enzyme inhibition and modulation of cellular signaling pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the compound's role as a selective inhibitor of specific kinases and sulfotransferases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 893668-19-4 exhibits potent inhibitory activity against certain isoforms of protein kinase C (PKC), which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of PKC, providing valuable insights for further structure-activity relationship (SAR) studies.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. A preclinical study conducted in 2024 reported that 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole significantly reduced the production of pro-inflammatory cytokines in macrophage cell lines by modulating the NF-κB signaling pathway. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory drugs.

Another notable advancement is the development of improved synthetic routes for 893668-19-4. A recent publication in Organic Process Research & Development described a scalable and cost-effective synthesis method that enhances the yield and purity of the compound. This methodological improvement is expected to facilitate further pharmacological and toxicological studies, accelerating the translational potential of this promising molecule.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic properties of 893668-19-4. Preliminary in vivo studies have indicated limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation technologies to enhance its delivery and efficacy. Collaborative efforts between academic and industrial researchers are currently underway to address these limitations and advance the compound toward clinical evaluation.

In conclusion, 1-(3,4-dichloro-2-methoxybenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole represents a promising scaffold for drug discovery, with demonstrated activity in kinase inhibition and anti-inflammatory applications. Continued research into its mechanism of action, structural optimization, and delivery strategies will be crucial for realizing its full therapeutic potential. The compound's unique chemical structure and biological profile position it as a valuable candidate for further investigation in the field of medicinal chemistry.